Cas no 726-19-2 (Acetamide, N-[2-(4-aminophenyl)-1-methylethyl]-2,2,2-trifluoro-)

• Product name: Acetamide, N-[2-(4-aminophenyl)-1-methylethyl]-2,2,2-trifluoro-
• CAS No: 726-19-2
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 543649
• PubChem ID: 12386266

Acetamide, N-[2-(4-aminophenyl)-1-methylethyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(4-aminophenyl)-1-methylethyl]-2,2,2-trifluoro-
• N-[1-(4-aminophenyl)propan-2-yl]-2,2,2-trifluoroacetamide
• SCHEMBL11695897
• MJSRCCZKWGUQTA-UHFFFAOYSA-N
• 726-19-2
• DTXSID00495755

• Inchi： InChI=1S/C11H13F3N2O/c1-7(16-10(17)11(12,13)14)6-8-2-4-9(15)5-3-8/h2-5,7H,6,15H2,1H3,(H,16,17)
• InChI Key： MJSRCCZKWGUQTA-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=C(C=C1)N)NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 246.09809
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12